molecular formula C23H16O2 B3260958 2,3,6-Triphenyl-4H-pyran-4-one CAS No. 33707-19-6

2,3,6-Triphenyl-4H-pyran-4-one

Cat. No. B3260958
CAS RN: 33707-19-6
M. Wt: 324.4 g/mol
InChI Key: SMQUGXRICHUMHC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,3,6-Triphenyl-4H-pyran-4-one is a chemical compound with the molecular formula C23H16O2 and a molecular weight of 324.37 . It is used for research purposes .


Molecular Structure Analysis

The molecular structure of 2,3,6-Triphenyl-4H-pyran-4-one consists of a pyran ring substituted with three phenyl groups and a ketone functional group .

Scientific Research Applications

  • Photochemical Reactions :

    • 2,4,4,6-Tetraphenyl-4H-pyran exhibits a photochemical color change in solid state and undergoes a photoreaction in solution. This reaction leads to specific photoproducts, suggesting potential applications in photochemical processes (Mori & Maeda, 1991).
  • Synthesis of Derivatives :

    • A simple synthesis of 2-hydrazinylidene-3-hydroxy-4H-furo[3,2-c]pyran-4-ones has been developed, indicating potential for efficient production of these compounds (Adib et al., 2013).
    • An efficient and reusable catalyst, triphenyl phosphine, has been used for the synthesis of 2-amino-3-cyano-6-methyl-4-aryl-4H-pyran-5-ethylcarboxylate derivatives. This method is significant for its high yield, mild reaction conditions, and environmentally benign methodology (Ramadoss et al., 2017).
  • Material Properties :

    • The study of the structure of 2,4,6-triphenyl-4H-pyran-3,5-dicarboxaldehyde, a potential fungicide, revealed a flattened boat conformation of the pyran ring, which could be relevant for its functional properties (Selladurai et al., 1996).
    • Glass-forming nonsymmetric dyes with 5,5,5-triphenylpentyl and piperazine moieties have been synthesized for light-amplification studies, showing potential for applications in organic solid-state lasers (Zarins et al., 2018).

Safety and Hazards

When handling 2,3,6-Triphenyl-4H-pyran-4-one, it is recommended to ensure adequate ventilation and to use personal protective equipment. Contact with skin and eyes should be avoided .

properties

IUPAC Name

2,3,6-triphenylpyran-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H16O2/c24-20-16-21(17-10-4-1-5-11-17)25-23(19-14-8-3-9-15-19)22(20)18-12-6-2-7-13-18/h1-16H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SMQUGXRICHUMHC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C2=CC(=O)C(=C(O2)C3=CC=CC=C3)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H16O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

324.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,3,6-Triphenyl-4H-pyran-4-one

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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